Cas no 607-50-1 (1,1'-Methylenebisnaphthalene)

• Product Name: 1,1'-Methylenebisnaphthalene
• CAS No: 607-50-1
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 495771
• PubChem ID: 521939
• Update Time: 2025-05-19

1,1'-Methylenebisnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,1'-methylenebis-
• 1,1\'-methylene-bis(naphthalene)
• EINECS 249-062-2
• 1-[(naphthalen-1-yl)methyl]naphthalene
• 1-(naphthalen-1-ylmethyl)naphthalene
• bis(1-naphthyl)methane
• 607-50-1
• dinaphthylmethane
• 1-(1-Naphthylmethyl)naphthalene
• DTXSID40951204
• 28515-57-3
• Methylenedinaphthalene
• di-1-naphthylmethane
• 1-(1-Naphthylmethyl)naphthalene #
• NS00048474
• 1,1'-Methylenedinaphthalene
• Di(naphthalen-1-yl)methane
• 1,1'-Methylenebisnaphthalene

• Inchi： 1S/C21H16/c1-3-13-20-16(7-1)9-5-11-18(20)15-19-12-6-10-17-8-2-4-14-21(17)19/h1-14H,15H2
• InChI Key： ZMESHQOXZMOOQQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 268.12528
• Monoisotopic Mass: 268.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1003 (estimate)
• Melting Point: 109°C
• Boiling Point: 346.52°C (rough estimate)
• Flash Point: 221.2±14.5 °C
• Refractive Index: 1.7640 (estimate)
• PSA: 0
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,1'-Methylenebisnaphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1'-Methylenebisnaphthalene

Introduction to CAS No. 607-50-1: 1,1'-Methylenebisnaphthalene

1,1'-Methylenebisnaphthalene (CAS No. 607-50-1) is a fascinating compound with a unique structure and versatile applications in various fields of chemistry and materials science. This compound, also referred to as methylenebisnaphthalene, has garnered significant attention due to its potential in advanced materials development and organic synthesis.

The molecular structure of 1,1'-Methylenebisnaphthalene consists of two naphthalene rings connected by a methylene group (-CH₂-). This arrangement imparts the compound with distinct electronic properties and makes it a valuable precursor in the synthesis of complex aromatic systems. Recent studies have highlighted its role in the development of conjugated polymers and organic semiconductors, which are critical components in modern electronic devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs).

One of the most notable advancements involving 1,1'-Methylenebisnaphthalene is its use in the synthesis of high-performance n-type semiconductors. Researchers have demonstrated that derivatives of this compound can exhibit excellent electron transport properties, making them ideal for applications in flexible electronics and energy harvesting devices. The ability to tune the electronic characteristics of these materials through careful molecular design has opened new avenues for innovation in the field.

In addition to its electronic applications, methylenebisnaphthalene has also found utility in the field of biomedical research. Its structural similarity to certain natural products has led to its exploration as a potential scaffold for drug discovery. Recent studies have shown that derivatives of this compound may possess anti-inflammatory and antioxidant properties, offering promising leads for the development of new therapeutic agents.

The synthesis of 1,1'-Methylenebisnaphthalene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent purification steps to ensure high purity. The optimization of these synthetic pathways has been a focus of recent research efforts, with chemists seeking to improve yield and reduce production costs while maintaining the quality of the final product.

Another area where methylenebisnaphthalene has shown promise is in the development of self-assembled monolayers (SAMs). These monolayers are crucial for creating surfaces with tailored properties, such as water repellency or selective adsorption capabilities. By incorporating methylenebisnaphthalene into SAMs, researchers have been able to create materials with enhanced stability and functionality, opening up new possibilities in surface science and nanotechnology.

The versatility of 1,1'-Methylenebisnaphthalene is further exemplified by its role in the creation of dendrimers and other nanostructured materials. These highly branched molecules have applications ranging from drug delivery systems to sensors and catalysis. The ability to functionalize methylenebisnaphthalene with various substituents allows for precise control over the properties of these nanostructures, making them invaluable tools in contemporary materials science.

Looking ahead, ongoing research into methylenebisnaphthalene is expected to yield even more groundbreaking applications. Its unique combination of structural rigidity and electronic flexibility makes it an ideal candidate for exploring novel concepts in organic electronics and biomaterials science. As our understanding of this compound deepens, so too will its potential impact on both academic research and industrial applications.

In conclusion, CAS No. 607-50-1: 1,1'-Methylenebisnaphthalene stands as a testament to the ingenuity and creativity within the chemical sciences. Its diverse applications across multiple disciplines underscore its importance as a key building block in modern material development. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly vital role in shaping the future of technology and medicine.